Cas no 72926-24-0 (K858 (Racemic))

• Product name: K858 (Racemic)
• CAS No: 72926-24-0
• MF: C₁₃H₁₅N₃O₂S
• MW: 277.3421
• MDL: MFCD00181155
• CID: 1757882
• PubChem ID: 329817139

K858 (Racemic) Chemical and Physical Properties

Names and Identifiers

• N-(4-Acetyl-5-methyl-5-phenyl-4,5-dihydro-1,3,4-thiadiazol-2-yl)a cetamide
• 2,4,6-Cycloheptatrien-1-one, 3-acetyl-5,7-dibromo-2-hydroxy-
• 3-acetyl-5,7-dibromotropolone
• ACMC-20mef0
• AGN-PC-00O3CS
• 3-acetyl-5-acetylamino-2-methyl-2-phenyl-2,3-dihydro-[1,3,4]thiadiazole
• CTK0G1775
• K-858
• K858
• N-(4-Acetyl-4,5-dihydro-5-methyl-5-phenyl-1,3,4-thiadia zol-2-yl)acetamide
• N-(4-Acetyl-4,5-dihydro-5-methyl-5-phenyl-1,3,4-thiadiazol-2-yl)acetamide
• K858 (Racemic)
• K 858
• CBMicro_027811
• N-(4-acetyl-5-methyl-5-phenyl-1,3,4-thiadiazol-2-yl)acetamide
• MLS000557730
• AKOS016377039
• SR-01000391621-1
• ZA4OIM722G
• DB-114864
• HMS2506C14
• 72926-24-0
• DTXSID40972156
• HY-19966
• HMS3414B03
• CS-5496
• SMR000178414
• CHEMBL1413473
• AC-35424
• SR-01000391621
• BS-17406
• K 858, >=98% (HPLC)
• UNII-ZA4OIM722G
• HMS3678B03
• NCGC00370837-01
• BDBM50431886
• s5933
• K 858?
• Z56758544
• AG-670/31936054
• N-(4-Acetyl-5-methyl-5-phenyl-4,5-dihydro-1,3,4-thiadiazol-2-yl)ethanimidic acid
• Acetamide, N-(4-acetyl-4,5-dihydro-5-methyl-5-phenyl-1,3,4-thiadiazol-2-yl)-
• SCHEMBL12762397
• BIM-0027585.P001
• Q27166285
• MFCD00181155
• CHEBI:94425
• EX-A822
• BRD-A67748489-001-10-0
• BRD-A67748489-001-09-2
• XCA92624
• 5671-55-6
• N-(4-Acetyl-5-methyl-5-phenyl-4,5-dihydro-[1,3,4]thiadiazol-2-yl)-acetamide
• BCP17181
• EN300-54749
• BRD-A67748489-001-11-8
• K858 Racemic
• AKOS000671355
• F31240
• N-(4-acetyl-5-methyl-5-phenyl-4,5-dihydro-1,3,4-thiadiazol-2-yl)acetamide

• MDL： MFCD00181155
• Inchi： InChI=1S/C13H15N3O2S/c1-9(17)14-12-15-16(10(2)18)13(3,19-12)11-7-5-4-6-8-11/h4-8H,1-3H3,(H,14,15,17)
• InChI Key： JEFVYQYZCAVNTP-UHFFFAOYSA-N
• SMILES： CC(NC1=NN(C(C)=O)C(C2=CC=CC=C2)(C)S1)=O

Computed Properties

• Exact Mass: 277.08865
• Monoisotopic Mass: 277.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.1Ų
• XLogP3: 1.6

Experimental Properties

• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 216-217 ºC (ethanol )
• Solubility: Almost insoluble (0.047 g/l) (25 º C),
• PSA: 61.77

K858 (Racemic) Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives